Cas no 1391054-58-2 (β-(Acetyloxy)methyl-3-methoxy-benzenebutanenitrile)
β-(Acetyloxy)methyl-3-methoxy-benzenebutanenitrile Chemical and Physical Properties
Names and Identifiers
-
- β-[(Acetyloxy)methyl]-3-methoxy-benzenebutanenitrile
- 2-[(Acetyloxy)methyl]-3-methoxy-benzenebutanenitrile
- [2-(cyanomethyl)-3-(3-methoxyphenyl)propyl] acetate
- Benzenebutanenitrile, β-[(acetyloxy)methyl]-3-methoxy-
- β-(Acetyloxy)methyl-3-methoxy-benzenebutanenitrile
-
- Inchi: 1S/C14H17NO3/c1-11(16)18-10-13(6-7-15)8-12-4-3-5-14(9-12)17-2/h3-5,9,13H,6,8,10H2,1-2H3
- InChI Key: KZXGRAUCLFBPNH-UHFFFAOYSA-N
- SMILES: c1cc(CC(CC#N)COC(=O)C)cc(OC)c1
β-(Acetyloxy)methyl-3-methoxy-benzenebutanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A187505-25mg |
β-[(Acetyloxy)methyl]-3-methoxy-benzenebutanenitrile |
1391054-58-2 | 25mg |
$ 236.00 | 2023-04-19 | ||
| TRC | A187505-250mg |
β-[(Acetyloxy)methyl]-3-methoxy-benzenebutanenitrile |
1391054-58-2 | 250mg |
$ 1860.00 | 2023-04-19 |
β-(Acetyloxy)methyl-3-methoxy-benzenebutanenitrile Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on β-(Acetyloxy)methyl-3-methoxy-benzenebutanenitrile
Introduction to β-(Acetyloxy)methyl-3-methoxy-benzenebutanenitrile (CAS No. 1391054-58-2)
β-(Acetyloxy)methyl-3-methoxy-benzenebutanenitrile, identified by its CAS number 1391054-58-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound, with its unique structural features, exhibits potential applications in the development of novel therapeutic agents and biochemical research tools. Its molecular structure, characterized by a benzene ring substituted with methoxy and acetyloxy groups, alongside a nitrile functionality, makes it a versatile intermediate for various chemical transformations.
The synthesis and characterization of β-(Acetyloxy)methyl-3-methoxy-benzenebutanenitrile have been the focus of several recent studies, highlighting its importance in medicinal chemistry. The presence of the nitrile group provides a site for further functionalization, enabling the creation of more complex molecules with tailored biological activities. Researchers have explored its reactivity in various cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, which are pivotal in constructing biaryl structures commonly found in pharmacologically active compounds.
In recent years, the demand for efficient and scalable synthetic routes to intermediates like β-(Acetyloxy)methyl-3-methoxy-benzenebutanenitrile has increased due to their role in drug discovery pipelines. Advances in catalytic systems and green chemistry principles have led to the development of more sustainable methods for its preparation. For instance, solvent-free reactions and microwave-assisted synthesis have been employed to enhance yield and reduce waste, aligning with the growing emphasis on environmentally friendly practices in the chemical industry.
The pharmacological potential of β-(Acetyloxy)methyl-3-methoxy-benzenebutanenitrile has been investigated through various in vitro and in vivo studies. Its structural motif is reminiscent of known bioactive molecules, suggesting possible interactions with biological targets such as enzymes and receptors. Preliminary studies have indicated that derivatives of this compound may exhibit properties relevant to neurological disorders, inflammation, and cancer therapy. These findings have prompted further exploration into its pharmacokinetic behavior and potential therapeutic applications.
The role of computational chemistry in understanding the properties of β-(Acetyloxy)methyl-3-methoxy-benzenebutanenitrile cannot be overstated. Molecular modeling techniques have been utilized to predict its binding affinity to biological targets and to optimize synthetic pathways. By integrating experimental data with computational insights, researchers can design more effective derivatives with enhanced efficacy and reduced side effects. This interdisciplinary approach is crucial for accelerating the translation of laboratory discoveries into clinical applications.
In conclusion, β-(Acetyloxy)methyl-3-methoxy-benzenebutanenitrile(CAS No. 1391054-58-2) represents a promising compound in the realm of pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable scaffold for drug development. As research continues to uncover new synthetic strategies and pharmacological insights, this compound is likely to play an increasingly important role in the discovery and design of novel therapeutic agents.
1391054-58-2 (β-(Acetyloxy)methyl-3-methoxy-benzenebutanenitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)